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Compound of Interest

Compound Name: Butyl acrylate

Cat. No.: B089632 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Core Identification: CAS Number and Molecular
Formula

CAS Number: 141-32-2[1][2][3]

Molecular Formula: C₇H₁₂O₂[1][2][4]

Executive Summary
This technical guide provides an in-depth overview of butyl acrylate, a critical monomer used

extensively in the production of polymers and copolymers. This document outlines its

fundamental chemical and physical properties, detailed experimental protocols for its synthesis

and polymerization, and an examination of its metabolic pathway. The information is curated to

support researchers, scientists, and professionals in drug development and related fields by

providing a consolidated resource of technical data and methodologies.

Chemical and Physical Properties
Butyl acrylate is a colorless liquid characterized by a strong, fruity odor.[1][2] It is a flammable

substance with low solubility in water but is miscible with many organic solvents.[1][5] The

following tables summarize the key physical and chemical properties of butyl acrylate.
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Table 1: General and Physical Properties of Butyl Acrylate

Property Value

Molecular Weight 128.17 g/mol [1]

Appearance Colorless liquid[1][2]

Odor Strong, fruity[1][2]

Density 0.89 g/mL at 20°C[2]

Boiling Point 145 °C (293 °F; 418 K)[2]

Melting Point -64 °C (-83 °F; 209 K)[2]

Flash Point 39 °C (103 °F; 313 K)[2]

Autoignition Temperature 267 °C (513 °F; 540 K)[2]

Vapor Pressure 4 mmHg at 20°C[2]

Solubility in Water 0.1% (20°C)[2]

Table 2: Chemical and Safety Properties of Butyl Acrylate

Property Value

IUPAC Name Butyl prop-2-enoate[1]

Synonyms n-Butyl acrylate, Butyl ester of acrylic acid[2]

Explosive Limits 1.5% - 9.9%[2]

Inhibitor
Often contains hydroquinone or its derivatives to

prevent polymerization[2]

Experimental Protocols
Synthesis of Butyl Acrylate via Acid-Catalyzed
Esterification
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The industrial production of butyl acrylate is primarily achieved through the acid-catalyzed

esterification of acrylic acid with n-butanol.[2] Water is produced as a byproduct and is typically

removed to drive the reaction to completion.

Objective: To synthesize butyl acrylate from acrylic acid and n-butanol.

Materials:

Acrylic Acid

n-Butanol

Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)[6]

Polymerization inhibitor (e.g., hydroquinone)[6]

Neutralizing agent (e.g., 8% sodium hydroxide solution)[7]

Anhydrous sodium sulfate (for drying)

Equipment:

Round-bottom flask

Distillation column (e.g., Vigreux)[6]

Condenser

Dean-Stark trap or equivalent for water removal

Separatory funnel

Heating mantle

Magnetic stirrer and stir bar

Vacuum distillation setup

Procedure:
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Reaction Setup: A round-bottom flask is charged with acrylic acid, an excess of n-butanol, a

catalytic amount of p-toluenesulfonic acid, and a polymerization inhibitor.[6][7] The flask is

equipped with a distillation column and a condenser set up for azeotropic removal of water.

Esterification: The reaction mixture is heated to reflux. The water-butanol azeotrope distills

over and is collected. The organic layer from the distillate, rich in butanol, is returned to the

reaction flask.[7] The reaction progress is monitored by measuring the amount of water

collected.

Neutralization: Upon completion of the reaction, the mixture is cooled to room temperature.

The acidic catalyst is neutralized by washing the crude product with an aqueous solution of

sodium hydroxide.[7]

Purification: The organic layer is separated and washed with brine to remove any remaining

water-soluble impurities. The crude butyl acrylate is then dried over anhydrous sodium

sulfate.

Distillation: The final product is purified by vacuum distillation to remove unreacted n-butanol

and other high-boiling impurities.[6]

Free-Radical Polymerization of Butyl Acrylate
Butyl acrylate is a monomer that readily undergoes free-radical polymerization to form

poly(butyl acrylate). This polymer is a key component in many adhesives, coatings, and

textiles.

Objective: To synthesize poly(butyl acrylate) via free-radical polymerization.

Materials:

Butyl acrylate monomer

Free-radical initiator (e.g., azobisisobutyronitrile - AIBN, or benzoyl peroxide - BPO)

Solvent (e.g., toluene or ethyl acetate, if performing solution polymerization)

Chain transfer agent (optional, to control molecular weight)
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Nitrogen or Argon gas (for inert atmosphere)

Equipment:

Schlenk flask or a three-necked round-bottom flask

Condenser

Heating mantle with a temperature controller

Magnetic stirrer and stir bar

Inert gas inlet and outlet

Procedure:

Monomer Purification: Butyl acrylate is passed through a column of basic alumina to

remove the inhibitor.

Reaction Setup: The reaction flask is charged with the purified butyl acrylate and solvent

(for solution polymerization). The flask is sealed and purged with an inert gas (nitrogen or

argon) for at least 30 minutes to remove oxygen, which can inhibit the polymerization.

Initiation: The free-radical initiator is dissolved in a small amount of the reaction solvent and

injected into the reaction flask.

Polymerization: The reaction mixture is heated to a temperature appropriate for the chosen

initiator (e.g., 60-80 °C for AIBN). The polymerization is allowed to proceed for a set amount

of time, with continuous stirring.

Termination: The polymerization is terminated by cooling the reaction mixture to room

temperature and exposing it to air.

Isolation and Purification: The polymer is isolated by precipitation in a non-solvent (e.g.,

methanol or hexane). The precipitated polymer is then collected by filtration and dried under

vacuum to a constant weight.
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Signaling Pathways and Workflows
Synthesis of Butyl Acrylate
The synthesis of butyl acrylate via esterification is a well-established industrial process. The

following diagram illustrates the workflow of this synthesis.
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Caption: Workflow for the synthesis of butyl acrylate.
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Metabolic Pathway of Butyl Acrylate
In biological systems, butyl acrylate is rapidly metabolized. The primary metabolic pathway

involves hydrolysis by carboxylesterases, followed by conjugation with glutathione or further

metabolism of the resulting acrylic acid.[8][9]
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Caption: Metabolic pathway of butyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Butyl Acrylate | C7H12O2 | CID 8846 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Butyl acrylate - Wikipedia [en.wikipedia.org]

3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

4. researchgate.net [researchgate.net]

5. ppjco.ir [ppjco.ir]

6. Organic Syntheses Procedure [orgsyn.org]

7. US20030220519A1 - Process for preparing butyl acrylate by direct esterification - Google
Patents [patents.google.com]

8. Metabolic pathways of 1-butyl [3-13C]acrylate. Identification of urinary metabolites in rat
using nuclear magnetic resonance and mass spectroscopy - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Metabolism and disposition of n-butyl acrylate in male Fischer rats
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Butyl Acrylate: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089632#butyl-acrylate-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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